Cas no 2228364-93-8 (1-(1,2,3-thiadiazol-4-yl)cyclobutylmethanamine)

• Product Name: 1-(1,2,3-thiadiazol-4-yl)cyclobutylmethanamine
• CAS No: 2228364-93-8
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 6240639
• PubChem ID: 165626339
• Update Time: 2025-07-31

1-(1,2,3-thiadiazol-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3-thiadiazol-4-yl)cyclobutylmethanamine
• EN300-1783875
• 2228364-93-8
• [1-(1,2,3-thiadiazol-4-yl)cyclobutyl]methanamine

• Inchi： 1S/C7H11N3S/c8-5-7(2-1-3-7)6-4-11-10-9-6/h4H,1-3,5,8H2
• InChI Key： CNQGTYLRXNNPOM-UHFFFAOYSA-N
• SMILES： S1C=C(C2(CN)CCC2)N=N1

Computed Properties

• Exact Mass: 169.06736854g/mol
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80Ų

Additional information on 1-(1,2,3-thiadiazol-4-yl)cyclobutylmethanamine

1-(1,2,3-thiadiazol-4-yl)cyclobutylmethanamine: A Comprehensive Overview

The compound 1-(1,2,3-thiadiazol-4-yl)cyclobutylmethanamine, identified by the CAS number 2228364-93-8, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic amines, specifically featuring a thiadiazole ring fused with a cyclobutane moiety and an amine group. The thiadiazole ring is a five-membered aromatic structure containing sulfur and nitrogen atoms, which contributes to its stability and reactivity.

Recent studies have highlighted the potential of 1-(1,2,3-thiadiazol-4-yl)cyclobutylmethanamine in various fields, including pharmaceuticals and materials science. Its structure allows for versatile functionalization, making it a valuable building block in organic synthesis. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antifungal agents.

The synthesis of this compound typically involves a multi-step process that includes the formation of the thiadiazole ring followed by cycloaddition reactions to attach the cyclobutane group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling better control over the stereochemistry of the product.

In terms of applications, 1-(1,2,3-thiadiazol-4-yl)cyclobutylmethanamine has shown promise in drug discovery due to its ability to modulate key biological targets. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

Moreover, this compound has been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a semiconductor material in thin-film transistors and light-emitting diodes.

The toxicity profile of 1-(1,2,3-thiadiazol-4-yl)cyclobutylmethanamine has also been studied extensively. Recent toxicological studies indicate that it exhibits low acute toxicity when administered at moderate doses; however, chronic exposure may lead to cumulative effects that require further investigation.

In conclusion, 1-(1,2,3-thiadiazol-4-yl)cyclobutylmethanamine is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for ongoing research and development efforts.